Cas no 2320958-69-6 (5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2320958-69-6
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 5968781
• PubChem ID: 132451053
• Update Time: 2025-06-08

5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-1,2-oxazole-3-carboxamide
• F6571-2276
• AKOS040704701
• 2320958-69-6
• 5-(furan-2-yl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)isoxazole-3-carboxamide

• Inchi： 1S/C16H20N2O5/c19-7-9-22-16(5-1-2-6-16)11-17-15(20)12-10-14(23-18-12)13-4-3-8-21-13/h3-4,8,10,19H,1-2,5-7,9,11H2,(H,17,20)
• InChI Key： RSORVXQRZVZIDN-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CNC(C2C=C(C3=CC=CO3)ON=2)=O)CCCC1

Computed Properties

• Exact Mass: 320.13722174g/mol
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.7Ų

Additional information on 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 2320958-69-6)

The compound 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide, identified by its CAS number 2320958-69-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a furan moiety and a cyclopentylmethyl substituent in the molecule suggests unique electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,2-oxazole core in this compound is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The incorporation of a hydroxyethoxy group further modulates the pharmacokinetic profile of the molecule, potentially enhancing its solubility and bioavailability. These structural features make 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide a promising candidate for further investigation.

In the context of contemporary research, there is growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural complexity of this compound allows for fine-tuning of its interactions with biological targets. For instance, the furan ring can engage in π-stacking interactions with aromatic residues in proteins, while the cyclopentylmethyl group provides steric hindrance that may enhance binding affinity. These characteristics are particularly relevant in the development of drugs targeting neurological disorders, where precise molecular interactions are crucial.

Moreover, the hydroxyethoxy substituent introduces a polar region that can interact with hydrophilic pockets on biological targets. This feature is particularly valuable in designing molecules that require optimal solubility for oral administration or intravenous delivery. The oxazole ring itself is known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial properties. By combining these structural elements, 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide emerges as a multifaceted compound with potential therapeutic applications.

Current research trends indicate that hybrid molecules—comprising multiple pharmacophoric units—offer advantages over traditional monomeric compounds. The unique combination of a furan, an oxazole, and an alcohol-containing side chain in this molecule aligns well with this trend. Such hybrid structures often exhibit enhanced binding affinity and selectivity due to their ability to engage multiple interaction points simultaneously. This property is particularly relevant in drug discovery efforts aimed at developing treatments for complex diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the key functional groups efficiently. These synthetic strategies not only facilitate the production of gram-scale quantities but also allow for structural modifications to explore new analogs with improved pharmacological profiles.

In vitro studies have begun to unravel the potential biological activities of 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The ability of this compound to modulate enzyme activity could make it a valuable tool for investigating disease mechanisms and developing novel therapeutics. Additionally, its interaction with membrane-bound receptors or ion channels remains an area of active exploration.

The pharmacokinetic properties of this compound are also under investigation. The presence of polar functional groups enhances its solubility in aqueous media, which is favorable for oral administration. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions. These aspects are critical for evaluating its suitability as an oral therapeutic agent and for predicting any adverse effects associated with long-term use.

Future research directions may include exploring the synthesis of derivatives with modified substituents to optimize potency and selectivity. Computational modeling techniques can play a crucial role in predicting binding affinities and identifying promising analogs before experimental synthesis begins. Such approaches can significantly accelerate the drug discovery process by reducing the number of compounds that require extensive experimental validation.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic-based therapeutics. As our understanding of disease mechanisms advances, so does our ability to design molecules that target these processes with high precision. Compounds like 5-(furan-2-yl)-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-1,2-oxazole-3-carboxamide exemplify how structural complexity can be leveraged to develop innovative solutions for human health challenges.